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Compound of Interest

Compound Name: Pentacosanoic acid

Cat. No.: B159125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentacosanoic acid, a very-long-chain saturated fatty acid (VLCFA), is a critical molecule in

lipid biochemistry. While not as abundant as its shorter-chain counterparts, its role in cellular

structure and metabolism, particularly in the context of certain metabolic disorders, makes it a

subject of significant interest for researchers and drug development professionals. This

technical guide provides a comprehensive overview of pentacosanoic acid, including its

chemical identity, physicochemical properties, biological significance, and detailed analytical

methodologies.

Chemical Identity and Synonyms
The standard nomenclature and identifiers for pentacosanoic acid are crucial for accurate

scientific communication and database searches.

Identifier Value

IUPAC Name Pentacosanoic acid[1][2]

CAS Number 506-38-7[1][2][3][4][5]

Synonyms
Hyenic acid, n-Pentacosanoic acid, Pentacosylic

acid[1][3][5]
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Physicochemical Properties
A thorough understanding of the physical and chemical properties of pentacosanoic acid is

essential for its handling, formulation, and analysis.

Property Value Source

Molecular Formula C₂₅H₅₀O₂ [3]

Molecular Weight 382.66 g/mol [3]

Appearance White to off-white solid MedChemExpress

Melting Point 77-79 °C Sigma-Aldrich

Boiling Point 265 °C at 10 mmHg Sigma-Aldrich

Solubility
Soluble in chloroform and hot

benzene. Insoluble in water.
Cayman Chemical

Biological Significance and Metabolism
Pentacosanoic acid is a naturally occurring fatty acid found in various plant and animal lipids.

[5] As a very-long-chain fatty acid, its metabolism is primarily confined to peroxisomes, a key

distinction from the mitochondrial beta-oxidation of shorter-chain fatty acids.

The metabolism of pentacosanoic acid and other VLCFAs is critical for maintaining cellular

homeostasis. A defect in the transport of VLCFAs into the peroxisome, caused by mutations in

the ABCD1 gene, leads to a rare and serious genetic disorder called X-linked

adrenoleukodystrophy (X-ALD). In X-ALD, the accumulation of VLCFAs, including

pentacosanoic acid, in tissues and body fluids, particularly in the brain and adrenal glands, is

a key pathogenic feature. This accumulation is believed to contribute to the demyelination and

neuroinflammation characteristic of the disease.

Peroxisomal Beta-Oxidation of Very-Long-Chain Fatty
Acids
The breakdown of pentacosanoic acid occurs via the peroxisomal beta-oxidation pathway.

This process involves a series of enzymatic reactions that shorten the fatty acid chain by two

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b159125?utm_src=pdf-body
https://www.researchgate.net/figure/A-hypothetical-model-of-VLCFA-CoA-transport-by-ABCD1-A-Structure-of-VLCFA-CoA-ABCD1_fig7_348796644
https://www.researchgate.net/figure/A-hypothetical-model-of-VLCFA-CoA-transport-by-ABCD1-A-Structure-of-VLCFA-CoA-ABCD1_fig7_348796644
https://www.benchchem.com/product/b159125?utm_src=pdf-body
https://www.researchgate.net/figure/The-VLCFA-biosynthesis-pathway-Overview-of-the-four-step-FA-elongation-cycle-in_fig1_347503775
https://www.benchchem.com/product/b159125?utm_src=pdf-body
https://www.benchchem.com/product/b159125?utm_src=pdf-body
https://www.benchchem.com/product/b159125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


carbons in each cycle, producing acetyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/figure/Schematic-representation-of-the-peroxisomal-b-oxidation-pathway-in-the-yeast-S_fig2_373013467
https://pmc.ncbi.nlm.nih.gov/articles/PMC8748874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8748874/
https://www.researchgate.net/figure/A-hypothetical-model-of-VLCFA-CoA-transport-by-ABCD1-A-Structure-of-VLCFA-CoA-ABCD1_fig7_348796644
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.researchgate.net/figure/The-VLCFA-biosynthesis-pathway-Overview-of-the-four-step-FA-elongation-cycle-in_fig1_347503775
https://www.benchchem.com/product/b159125#pentacosanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/product/b159125#pentacosanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/product/b159125#pentacosanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/product/b159125#pentacosanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

